N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine

• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: (E)-1-(3-methoxyphenyl)-N-[4-(3-piperidin-1-ylsulfonylpyridin-4-yl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C22H29N5O3S/c1-30-20-7-5-6-19(16-20)17-24-26-14-12-25(13-15-26)21-8-9-23-18-22(21)31(28,29)27-10-3-2-4-11-27/h5-9,16-18H,2-4,10-15H2,1H3/b24-17+
• InChI Key: OZGUBQHQKJKTEI-JJIBRWJFSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/N2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4
• SMILES: COC1=CC=CC(=C1)C=NN2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4

Description

N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine, also known as MPSP, is a chemical compound that has been widely studied for its potential therapeutic applications. MPSP belongs to the class of piperazine-based compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is not fully understood. However, it has been suggested that N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine may act by modulating various signaling pathways in the brain, including the cholinergic and glutamatergic systems. N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as acetylcholine, dopamine, and serotonin in the brain. N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has also been found to reduce oxidative stress and inflammation, which are known to play a role in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in lab experiments is its potent neuroprotective effects. N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been found to protect neurons against various insults such as oxidative stress, inflammation, and excitotoxicity. However, one of the limitations of using N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several potential future directions for the study of N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine. One area of interest is the development of more potent and selective derivatives of N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine that can be used as therapeutic agents for neurodegenerative diseases. Another potential direction is the investigation of the role of N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in other physiological processes such as inflammation and immune function. Additionally, the development of new delivery methods for N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine could help overcome its solubility issues and improve its efficacy in lab experiments.

Synthesis Methods

The synthesis of N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine involves the reaction of 4-(3-(piperidin-1-ylsulfonyl)pyridin-4-yl)piperazine with 3-methoxybenzaldehyde in the presence of a suitable catalyst. The resulting product is then purified using column chromatography to obtain pure N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine.

Scientific Research Applications

N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to exhibit potent neuroprotective effects in various animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(3-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has also been shown to improve cognitive function and memory in animal models.